Cas no 123533-12-0 (Thymidine,3'-deoxy-3'-isocyano- (9CI))

• Product Name: Thymidine,3'-deoxy-3'-isocyano- (9CI)
• CAS No: 123533-12-0
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 182497
• PubChem ID: 72272
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-isocyano- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-isocyano- (9CI)
• 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-isocyanooxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3'-isocyano-3'-deoxythymidine
• 3'-deoxy-3'-isocyanothymidine
• Thymidine, 3'-isocyano-
• 3'-Isocyano-dT
• DTXSID40154036
• 123533-12-0
• 3/'-Isocyano-3/'-deoxythymidine
• 3'-Isocyano-ddThd
• (2S,3S,5R)-2-(hydroxymethyl)-3-isocyano-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolane
• 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-isocyano-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-3-7(12-2)8(5-15)18-9/h4,7-9,15H,3,5H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
• InChI Key： NQXZOJJOKDQOHV-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)[N+]#[C-]

Computed Properties

• Exact Mass: 251.09069
• Monoisotopic Mass: 251.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 83.2A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides